
Resazurin vs. MTT: A Comparative Guide to
Cytotoxicity Assays

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Resazurin (sodium)

Cat. No.: B12400687

Get Quote

In the realm of cellular and molecular biology, the accurate assessment of cell viability and

cytotoxicity is paramount for research in drug discovery, toxicology, and cancer biology. Among

the various methods available, the Resazurin and MTT assays are two of the most widely used

colorimetric assays. This guide provides an objective comparison of their principles, protocols,

and performance, supported by experimental data, to assist researchers in selecting the most

appropriate assay for their specific needs.

Principle of the Assays
Both the Resazurin and MTT assays are indirect measures of cell viability that rely on the

metabolic activity of living cells. Specifically, they both quantify the activity of mitochondrial and

cytoplasmic reductases.

Resazurin Assay: This assay utilizes a blue, non-fluorescent, and cell-permeable dye called

resazurin. In viable, metabolically active cells, intracellular reductases reduce resazurin to the

pink-colored and highly fluorescent resorufin.[1] The amount of resorufin produced is directly

proportional to the number of living cells and can be quantified by measuring either

fluorescence or absorbance.[2]
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MTT Assay: The MTT assay is based on the reduction of a yellow tetrazolium salt, (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to a purple formazan product.[3][4] This

reduction is primarily carried out by mitochondrial dehydrogenases in viable cells.[3][5] The

resulting formazan crystals are insoluble in water and must be dissolved in a solubilization

solution, typically dimethyl sulfoxide (DMSO) or an acidified alcohol, before the absorbance can

be measured.[6]

Experimental Workflows
The following diagrams illustrate the typical experimental workflows for the Resazurin and MTT

assays.
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Cell Culture and Treatment

Resazurin Assay

MTT AssaySeed cells in a 96-well plate Incubate cells (24h) Treat cells with test compound Incubate for desired exposure time

Add Resazurin solution

Add MTT solution

Incubate (1-4h) Measure fluorescence or absorbance

Incubate (2-4h) Remove medium Add solubilization solution (e.g., DMSO) Measure absorbance
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Solubilized Formazan (Purple Solution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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